Cas no 25016-09-5 (1,3-Dimethyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde
• CAS No: 25016-09-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD02681907
• CID: 94532
• PubChem ID: 2776362
• Update Time: 2025-06-08

1,3-Dimethyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde
• 1,3-DIMETHYL-1H-PYRAZOLE-5-CARBOXALDEHYDE
• 1,3-Dimethylpyrazole-5-carbaldehyde
• 2,5-dimethylpyrazole-3-carbaldehyde
• 1,3-Dimethyl-5-formyl-1H-pyrazole
• 1,3-dimethyl-5-formylpyrazole
• 1,3-Dimethylpyrazol-5-carboxaldehyd
• 1,3-dimethylpyrazole-5-carboxaldehyde
• 2,5-Dimethyl-2H-pyrazol-3-carbaldehyd
• 2,5-dimethyl-2h-pyrazole-3-carbaldehyde
• 1H-PYRAZOLE-5-CARBOXALDEHYDE, 1,3-DIMETHYL-
• JWYFGNVBKRJGTN-UHFFFAOYSA-N
• STK312788
• BBL104313
• SBB017345
• 2,5-dimethyl-3-pyrazolecarboxaldehyde
• 1,3-di
• BB 0220355
• CS-W005610
• BP-10619
• DTXSID00380016
• SY045459
• MFCD02681907
• DS-11611
• A817603
• 2,5-dimethyl-2 h-pyrazole-3-carbaldehyde
• EN300-182334
• W-206916
• Z1201621821
• 2,5-Dimethyl-2 H -pyrazole-3-carbaldehyde
• 1,3-dimethyl-1 H-pyrazole-5-carbaldehyde
• AC-9359
• FT-0606679
• 1-Nitro-1-methylcyclopentane
• 25016-09-5
• SCHEMBL894594
• AMY11412
• AKOS000305892
• AB12155
• 1,3-dimethyl-1H-pyrazol-5-carbaldehyde
• ALBB-021538
• DB-004319

• MDL： MFCD02681907
• Inchi： 1S/C6H8N2O/c1-5-3-6(4-9)8(2)7-5/h3-4H,1-2H3
• InChI Key： JWYFGNVBKRJGTN-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9
• Molecular Weight: 124.14

Experimental Properties

• Density: 1.11
• Melting Point: 40-42°C
• Boiling Point: 227.7℃ at 760 mmHg
• Flash Point: 91.5°C
• Refractive Index: 1.543
• PSA: 34.89000
• LogP: 0.54100

1,3-Dimethyl-1H-pyrazole-5-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde (CAS No. 25016-09-5)

1,3-Dimethyl-1H-pyrazole-5-carbaldehyde (CAS No. 25016-09-5) is a versatile organic compound widely utilized in pharmaceutical, agrochemical, and material science research. This pyrazole derivative is characterized by its aldehyde functional group, which makes it a valuable intermediate in synthetic chemistry. The compound's unique structure, featuring a 1,3-dimethylpyrazole core, enables its application in the development of novel heterocyclic compounds, which are increasingly sought after in drug discovery and fine chemical synthesis.

In recent years, the demand for 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde has surged due to its role in the synthesis of biologically active molecules. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs, aligning with the growing focus on combating antibiotic resistance and chronic diseases. The compound's carbaldehyde group allows for further functionalization, making it a key player in the design of small-molecule inhibitors and catalysts.

The synthesis of 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde typically involves the Vilsmeier-Haack reaction, a well-established method for introducing aldehyde groups into aromatic systems. This process highlights the compound's relevance in modern green chemistry initiatives, as researchers explore solvent-free and energy-efficient protocols. The push for sustainable synthesis has further amplified interest in this compound, with studies focusing on optimizing yield and minimizing environmental impact.

From an industrial perspective, 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde is gaining traction in the flavor and fragrance sector. Its pyrazole backbone contributes to the development of novel aroma compounds, catering to the evolving preferences of consumers for unique and long-lasting scents. Additionally, its application in electronic materials, such as organic semiconductors, underscores its versatility beyond traditional chemical domains.

Analytical characterization of 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde often employs techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research and industrial use. The compound's stability under standard conditions makes it a reliable choice for long-term storage and transportation, further enhancing its commercial viability.

As the scientific community continues to explore the potential of heterocyclic aldehydes, 1,3-Dimethyl-1H-pyrazole-5-carbaldehyde remains at the forefront of innovation. Its compatibility with click chemistry and multicomponent reactions positions it as a critical tool for advancing combinatorial chemistry and high-throughput screening methodologies. With ongoing research into its pharmacological properties and synthetic applications, this compound is poised to play a pivotal role in the next generation of chemical discoveries.